Cas no 1019651-50-3 (3-azaspirobicyclo3.2.1octane-8,2'-1,3dioxolane)

• Product Name: 3-azaspirobicyclo3.2.1octane-8,2'-1,3dioxolane
• CAS No: 1019651-50-3
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• MDL: MFCD34576120
• CID: 5463584
• PubChem ID: 135240647
• Update Time: 2025-11-03

3-azaspirobicyclo3.2.1octane-8,2'-1,3dioxolane Chemical and Physical Properties

Names and Identifiers

• Z5038662320
• 3-azaspiro[bicyclo[3.2.1]octane-8,2'-[1,3]dioxolane]
• Spiro[3-azabicyclo[3.2.1]octane-8,2'-[1,3]dioxolane]
• 3-azaspirobicyclo3.2.1octane-8,2'-1,3dioxolane

• MDL： MFCD34576120
• Inchi： 1S/C9H15NO2/c1-2-8-6-10-5-7(1)9(8)11-3-4-12-9/h7-8,10H,1-6H2
• InChI Key： OBWWZNVITUNMDC-UHFFFAOYSA-N
• SMILES： O1CCOC21C1CNCC2CC1

Computed Properties

• Exact Mass: 169.110278721 g/mol
• Monoisotopic Mass: 169.110278721 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 169.22
• XLogP3: 0
• Topological Polar Surface Area: 30.5

Additional information on 3-azaspirobicyclo3.2.1octane-8,2'-1,3dioxolane

Comprehensive Overview of 3-azaspirobicyclo[3.2.1]octane-8,2'-1,3dioxolane (CAS No. 1019651-50-3): Structure, Applications, and Research Insights

The compound 3-azaspirobicyclo[3.2.1]octane-8,2'-1,3dioxolane (CAS No. 1019651-50-3) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its spirocyclic framework and dioxolane moiety make it a versatile scaffold for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. Researchers are increasingly exploring its potential due to its ability to modulate biological targets with high specificity.

One of the most searched questions about 3-azaspirobicyclo[3.2.1]octane-8,2'-1,3dioxolane revolves around its synthetic routes and stability under physiological conditions. Recent studies highlight its robustness in acidic environments, making it a candidate for oral drug formulations. The aza-spirobicyclo core also aligns with current trends in fragment-based drug design (FBDD), a hot topic in AI-driven drug discovery platforms. This synergy between traditional chemistry and computational tools underscores its relevance in modern R&D pipelines.

From an industrial perspective, CAS No. 1019651-50-3 is often discussed alongside green chemistry principles. Its synthesis can be optimized using catalytic asymmetric methods, reducing waste and energy consumption—a key concern for sustainable manufacturing. Additionally, its chiral centers make it valuable for stereoselective synthesis, a frequent search term among organic chemists exploring enantiopure intermediates.

The dioxolane group in this compound has sparked interest in prodrug strategies, particularly for enhancing bioavailability of poorly soluble APIs. This aligns with user queries about "improving drug delivery systems" and "masking polar functional groups." Furthermore, its spirocyclic rigidity is leveraged in conformational restriction studies, a trending subtopic in medicinal chemistry forums.

Analytical characterization of 3-azaspirobicyclo[3.2.1]octane-8,2'-1,3dioxolane typically involves advanced techniques like NMR crystallography and HRMS, addressing common search queries about structural elucidation of complex heterocycles. Patent literature reveals its incorporation into kinase inhibitor scaffolds, connecting it to oncology research—a high-traffic area in scientific databases.

In summary, CAS No. 1019651-50-3 represents a multifaceted tool for researchers tackling challenges in drug design, catalysis, and materials science. Its growing presence in peer-reviewed journals and patent filings reflects its expanding utility across disciplines, while its structural features continue to inspire innovative applications in targeted therapy development.